7,7-dimethyl-1H,2H,3H,4H,6H,7H,11bH-piperazino[2,1-a]isoquinolin-4-one

• IUPAC Name: 7,7-dimethyl-2,3,6,11b-tetrahydro-1H-pyrazino[2,1-a]isoquinolin-4-one
• InChI: InChI=1S/C14H18N2O/c1-14(2)9-16-12(7-15-8-13(16)17)10-5-3-4-6-11(10)14/h3-6,12,15H,7-9H2,1-2H3
• InChI Key: HSHUPZSTRKOOFD-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN2C(CNCC2=O)C3=CC=CC=C31)C
• Molecular Formula: C14H18N2O
• Molecular Weight: 230.31 g/mol
• CAS No.: 1082922-39-1

Description

7,7-dimethyl-1H,2H,3H,4H,6H,7H,11bH-piperazino[2,1-a]isoquinolin-4-one is a useful research compound. Its molecular formula is C14H18N2O and its molecular weight is 230.311. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Spiro Compounds

7,7-Dimethyl-1H,2H,3H,4H,6H,7H,11bH-piperazino[2,1-a]isoquinolin-4-one is utilized in the synthesis of spiro compounds. For instance, N-Heterocycles react with Acetylenedicarboxylates and N-Alkylisatins to produce various spiro compounds in excellent yields, demonstrating its importance in organic synthesis (Yavari, Hossaini, Sabbaghan, & Ghazanfarpour-Darjani, 2007).

Magnetic Resonance Studies

This compound has also been a subject in proton magnetic resonance studies, particularly in understanding the stereochemistry of certain compounds. For example, the conformation of 4-aryl-1,6,7,11b-tetrahydro-[1,3]oxazino[4,3-a]isoquinoline was investigated using magnetic resonance, aiding in the conformational analysis of similar structures (Crabb & Mitchell, 1976).

Luminescent Properties and Photo-Induced Electron Transfer

Studies on luminescent properties and photo-induced electron transfer involve derivatives of this compound. These studies are significant for understanding the fluorescence quantum yields and charge separation energies, which are crucial in materials science and photophysics (Gan, Chen, Chang, & Tian, 2003).

Synthesis of Hydroquinoline and Pyrimido[4,5-b]Quinoline Derivatives

The compound is involved in the synthesis of new hydroquinoline and pyrimido[4,5-b]quinoline derivatives. These derivatives have various potential applications in medicinal chemistry and drug design (Ghoneim & Assy, 2015).

Conformational Analysis in Chemistry

Conformational analysis of naphth[1,2-e][1,3]oxazino[4,3-a][1,3]isoquinoline and related derivatives is another significant application. This research aids in understanding the preferred conformations of these complex molecules, which is essential in drug design and development (Heydenreich, Koch, Szatmári, Fülöp, & Kleinpeter, 2008).

Cytotoxic Activity in Medicinal Chemistry

Research involving this compound derivatives has also delved into the synthesis and cytotoxic activity of certain derivatives, which is vital in the development of new anticancer drugs (Bu, Deady, Finlay, Baguley, & Denny, 2001).